N1-(2-fluorophenyl)indoline-1,2-dicarboxamide

• IUPAC Name: 1-N-(2-fluorophenyl)-2,3-dihydroindole-1,2-dicarboxamide
• InChI: InChI=1S/C16H14FN3O2/c17-11-6-2-3-7-12(11)19-16(22)20-13-8-4-1-5-10(13)9-14(20)15(18)21/h1-8,14H,9H2,(H2,18,21)(H,19,22)
• InChI Key: QWHSQXPBCDJPTG-UHFFFAOYSA-N
• Canonical SMILES: C1C(N(C2=CC=CC=C21)C(=O)NC3=CC=CC=C3F)C(=O)N
• Molecular Formula: C16H14FN3O2
• Molecular Weight: 299.30 g/mol

Description

“N1-(2-fluorophenyl)indoline-1,2-dicarboxamide” is a chemical compound with the molecular formula C16H14FN3O2. It belongs to the class of compounds known as indolines, which are bicyclic structures consisting of a benzene ring fused to a nitrogenous five-membered ring.

Molecular Structure Analysis

Indoline, also named 2,3-dihydroindole, consists of a benzene ring fused with a five-membered nitrogenous ring to form a two-ring heterocyclic structure. The benzene ring of indoline can interact with the amino acid residues of proteins by hydrophobic manner, and the aromatic heterocyclic ring of indoline can improve the physicochemical properties of the compounds.

Scientific Research Applications

Chemical Biology and Target Identification

FIIN-2 serves as a valuable tool in chemical biology. Its selectivity for FGFR kinases allows researchers to dissect signaling pathways and identify downstream targets. By using FIIN-2 as a probe, scientists gain insights into kinase-mediated cellular processes.

• One-pot, three-component Fischer indolisation–N-alkylation for rapid synthesis of 1,2,3-trisubstituted indoles
• A brief review of the biological potential of indole derivatives
• Synthesis of indole derivatives as prevalent moieties present in biologically active compounds

Mechanism of Action

Target of Action

N1-(2-fluorophenyl)indoline-1,2-dicarboxamide is a derivative of indole . Indole derivatives have been found to bind with high affinity to multiple receptors , which suggests that this compound may also interact with various targets.

Mode of Action

Indole derivatives, in general, are known to interact with their targets and cause changes that lead to various biological activities . These activities include antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Biochemical Pathways

Given the broad range of biological activities exhibited by indole derivatives , it can be inferred that this compound may affect multiple pathways and have diverse downstream effects.

Result of Action

Given the diverse biological activities of indole derivatives , it can be inferred that this compound may have a wide range of effects at the molecular and cellular levels.